BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Chlorphenesin
Carbamate in Skeletal Muscle Studies

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Chlorphenesin Carbamate
CAS No.: 126632-50-6
Cat. No.: B1178527
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorphenesin carbamate is a centrally acting skeletal muscle relaxant.[1][2] Unlike
peripherally acting agents that target the muscle tissue directly, chlorphenesin carbamate
exerts its effects on the central nervous system (CNS), specifically the brain and spinal cord, to
alleviate muscle pain and spasms.[1] These application notes provide an overview of its
mechanism of action, key experimental findings, and detailed protocols for its use in skeletal
muscle research.

Mechanism of Action

The primary mechanism of action for chlorphenesin carbamate is the modulation of the
central nervous system.[1] It is believed to potentiate the action of gamma-aminobutyric acid
(GABA), a major inhibitory neurotransmitter, which leads to a decrease in neuronal excitability.
[1] This suppression of hyperactive neuronal circuits results in muscle relaxation.[1]
Additionally, chlorphenesin carbamate possesses sedative properties that can contribute to
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its muscle-relaxing effects by reducing overall muscle tension.[1] It selectively blocks

polysynaptic pathways at both the spinal and supra-spinal levels.

Data Presentation
In Vivo Effects of Chlorphenesin Carbamate on Skeletal

Muscle Function

. Route of

Animal o Observed
Parameter Dosage Administrat Reference

Model ] Effect

ion
Grip Strength  Mice Not specified Not specified Decreased [3]
Pinna &
Corneal Mice Not specified Not specified Inhibited [3]
Reflexes
Oxotremorine
-induced Mice Not specified Not specified Inhibited [3]
Tremors
Decerebrate N N N
Rigicit Not specified Not specified Not specified Depressed [3]
igidity

Electrophysiological Effects of Chlorphenesin
Carbamate on Spinal Neurons
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. Route of
Animal DosagelCo . Observed
Parameter . Administrat Reference
Model ncentration ) Effect
ion
Monosynaptic ) o
Spinal Rats 50 mg/kg Intravenous Inhibited [4][5]
Reflex (MSR)
Inhibited
Polysynaptic ] (more
Spinal Rats 50 mg/kg Intravenous ) [415]
Reflex (PSR) susceptible
than MSR)
Motoneuron
L Spinal Rats 50 mg/kg Intravenous Reduced [4115]
Excitability
Primary
Afferent )
] Spinal Rats 50 mg/kg Intravenous Unchanged [4][5]
Terminal
Excitability
Spontaneous
Activity
) Isolated
(Primary n )
Bullfrog Not specified Perfusion Depressed [6]
Afferent
) Spinal Cord
Terminals &
Motoneurons)
Motoneuron
Firing Isolated
(induced by Bullfrog Not specified Perfusion Abolished [6]
excitatory Spinal Cord
amino acids)
Mandatory Visualizations
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Caption: Proposed signaling pathway of chlorphenesin carbamate.
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Caption: In vivo assessment of a centrally acting muscle relaxant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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